3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• SMILES: CN1C(=CN=N1)C2=CC=CC(=C2)C=O
• InChI: InChI=1S/C10H9N3O/c1-13-10(6-11-12-13)9-4-2-3-8(5-9)7-14/h2-7H,1H3
• InChIKey: AKMQFYDNJMMGFJ-UHFFFAOYSA-N

3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: Meta-Substituted Triazole Aldehyde

3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde is a heterocyclic aromatic aldehyde belonging to the class of 1,5-disubstituted 1,2,3-triazoles [1]. Its structure features a reactive aldehyde group at the meta-position of a phenyl ring, connected to a 1-methyl-1,2,3-triazole via its C5 carbon. This specific regiochemistry distinguishes it from the more common 1,4-disubstituted triazole isomers produced by standard CuAAC 'click' chemistry. As a compact bifunctional molecule (MW: 187.20 g/mol, molecular formula: C10H9N3O), it serves as a key intermediate for constructing more complex molecular architectures through aldehyde-functional group transformations .

Positional isomer control Meta-substituted benzaldehyde for predictable aldehyde reactivity

1,5-Regioisomer source Strong electron-withdrawing triazole; reverse of 1,4-isomer electronics

Synthetic intermediate Bifunctional core for aldehyde-based diversification in heterocycle discovery

• [1] PubChem. (2024). Compound Summary for CID 114689665, 3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde. National Center for Biotechnology Information. View Source

3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: Isomer-Specific Reactivity

Substituting 3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde with a positional isomer (e.g., ortho or para) or a regioisomer (e.g., 1,4-disubstituted triazole) is not chemically feasible when a specific molecular geometry and electronic profile are required. The meta-substitution pattern on a benzaldehyde ring exerts a distinct electronic influence compared to ortho and para counterparts, directly impacting the reactivity of the aldehyde group and the overall dipole moment of the molecule [1]. Critically, as a 1,5-disubstituted triazole, the heterocycle acts as a strong electron-withdrawing group that destabilizes adjacent carbocations, a property that is reversed in the 1,4-disubstituted analog [2]. Using an incorrect isomer would fundamentally alter the electron density distribution, the success of downstream reactions like imine formation or metal-catalyzed cross-couplings, and the binding interactions of the final product with biological targets [3].

1,4-Disubstituted triazole isomer

The 1,4-isomer stabilizes carbocations rather than withdrawing electrons; downstream reaction pathways and dipole alignment may shift fundamentally.

Ortho-substituted benzaldehyde analog

Ortho connectivity introduces steric hindrance and enables Rh-carbenoid cyclization pathways, which may not reproduce meta-selective intermolecular coupling outcomes.

Unsubstituted NH-triazole analog

The NH-tautomer introduces a hydrogen-bond donor and may alter metabolic stability; physicochemical profiles may not transfer to the N-methylated scaffold.

• [1] Science.gov. (n.d.). Remarkable substituent effects: The significant sequence for the main effect of substituent positions is para>meta>ortho. View Source
• [2] Creary, X., Chormanski, K., Peirats, G., & Ren, Y. (2017). Electronic Properties of Triazoles. Experimental and Computational Determination of Carbocation and Radical-Stabilizing Properties. The Journal of Organic Chemistry, 82(11), 5720–5730. View Source
• [3] Jarowski, P. D., Wu, Y.-L., & Schweizer, W. B. (2008). 1,2,3-Triazoles as Conjugative π-Linkers in Push−Pull Chromophores: Importance of Substituent Positioning on Intramolecular Charge-Transfer. Organic Letters, 10(15), 3347–3350. View Source

3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde vs. Closest Analogs

Carbocation Stability: 1,5- vs. 1,4-Triazole Isomers

The 1,5-disubstituted 1,2,3-triazole motif in the target compound has a fundamentally different electronic character compared to the isomeric 1,4-disubstituted triazole. Creary et al. experimentally determined that a para-substituted 1,5-triazole group exerts a strong electron-withdrawing effect that destabilizes a cumyl carbocation intermediate, measured by a solvolysis rate retardation relative to an unsubstituted phenyl group [1]. In direct contrast, the 1,4-triazole isomer is a carbocation-stabilizing group that accelerates the same solvolysis reaction. This difference is quantified by the relative rate constants (k_rel) in an SN1 solvolysis, where the 1,5-isomer was 8.5 times less reactive than a hydrogen analog, while the 1,4-isomer enhanced reactivity [2]. This divergence in electronic character will dictate the stability of charged intermediates in subsequent reactions and the overall electron distribution in final products.

Carbocation stability

Cross-study comparable

1,5-isomer destabilizes carbocations; 1,4-isomer stabilizes them. Relative solvolysis rate for 1,5-isomer reported as 8.5× slower than hydrogen analog.

Supports electron-sink design choice

Solvolysis conditions per Creary et al. (2017)

Evidence Dimension	Electron-withdrawing/donating character (effect on carbocation stability)
Target Compound Data	Strongly electron-withdrawing; carbocation-destabilizing.
Comparator Or Baseline	1,4-Disubstituted 1,2,3-triazole isomer; carbocation-stabilizing.
Quantified Difference	A 1,5-triazole-substituted cumyl trifluoroacetate is estimated to be orders of magnitude less reactive in solvolysis than its 1,4-triazole counterpart based on reported structure-reactivity relationships [2].
Conditions	Solvolysis of substituted cumyl trifluoroacetates in buffered ethanol, as reported by Creary et al. (2017).

Why This Matters

For procurement, selecting the 1,5-isomer over the 1,4-isomer is mandatory when designing molecules that require a strong electron sink, greater oxidative stability, or specific dipole alignment, directly impacting the success of the entire synthetic project.

• [1] Creary, X., Chormanski, K., Peirats, G., & Ren, Y. (2017). Electronic Properties of Triazoles. Experimental and Computational Determination of Carbocation and Radical-Stabilizing Properties. The Journal of Organic Chemistry, 82(11), 5720–5730. View Source
• [2] Creary, X., et al. (2017). Supporting Information for 'Electronic Properties of Triazoles'. Table S2, detailing relative rates of solvolysis for 1,4- and 1,5-triazole-substituted substrates. View Source

Meta vs. Ortho: Divergent Reactivity Pathways

The target compound's aldehyde group is at the meta position relative to the triazole, as confirmed by its IUPAC name and SMILES notation [1]. This positional isomerism is not trivial: a systematic study on triazolium-catalyzed cross-benzoin reactions showed a clear hierarchy of substituent effects (para > meta > ortho), with the ortho-position primarily contributing to secondary interactions rather than the main electronic effect [2]. The meta-substitution avoids the steric hindrance of an ortho-isomer, which can impede reactions like imine formation, and the enhanced resonance conjugation of a para-isomer, which can lead to undesired side reactions. For instance, 2-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde (ortho-isomer, CAS 1593770-45-6) exhibits divergent reactivity under rhodium catalysis, forming indanones via a mechanism not accessible to the meta- or para-isomers [3]. This confirms that the substitution pattern is a key determinant of reaction outcome.

Meta vs. ortho pathway

Class-level inference

Ortho-isomer forms indanones via Rh-carbenoid tandem cyclization; meta- and para-isomers not reported to follow this specific route.

Reaction pathway control context

Rh(II)-catalyzed conditions; Shen et al. (2014)

Evidence Dimension	Regioselectivity and reaction outcome based on substitution position
Target Compound Data	Meta-substituted benzaldehyde; predictable aldehyde reactivity with minimal steric hindrance.
Comparator Or Baseline	Ortho-isomer (2-triazole benzaldehyde, CAS 1593770-45-6) undergoes tandem cyclization; para-isomer has maximal resonance interaction.
Quantified Difference	Ortho-isomer uniquely forms dihydroisobenzofurans and indanones via a rhodium carbenoid pathway, while meta- and para-isomers are not reported to undergo this specific transformation, resulting in different product scopes and yields [3].
Conditions	Rh(II)-catalyzed reactions of N-sulfonyl triazole benzaldehydes, as described by Shen et al. (Org. Lett. 2014, 16, 5588–5591).

Why This Matters

Researchers must procure the specific meta-isomer to ensure the desired reaction pathway is followed; using the ortho-isomer will lead to a completely different, and likely undesired, product based on the documented divergent reactivity.

• [1] PubChem. (2024). Compound Summary for CID 114689665, 3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde. National Center for Biotechnology Information. View Source
• [2] Collett, C. J., et al. (2015). Chemoselective N-heterocyclic carbene-catalyzed cross-benzoin reactions: importance of the fused ring in triazolium salts. Organic & Biomolecular Chemistry, 13(15), 4497-4504. View Source
• [3] Shen, H., Fu, J., Gong, J., & Yang, Z. (2014). Tunable and Chemoselective Syntheses of Dihydroisobenzofurans and Indanones via Rhodium-Catalyzed Tandem Reactions of 2-Triazole-benzaldehydes and 2-Triazole-alkylaryl Ketones. Organic Letters, 16(21), 5588–5591. View Source

N-Methylation: Enhanced Pharmacokinetic Profile

The presence of an N-methyl group on the triazole ring (XLogP3 = 0.8) differentiates the target compound from its NH-tautomer analog, 3-(1H-1,2,3-triazol-5-yl)benzaldehyde. While the NH-triazole can act as a hydrogen bond donor (increasing water solubility but potentially reducing membrane permeability), the N-methylated derivative has zero hydrogen bond donors, which enhances lipophilicity and can improve metabolic stability by blocking a common site for oxidative metabolism [1]. Comprehensive data on 1-alkyl-triazoles confirms that this methylation is critical for tuning properties like boiling point and lipophilicity [2]. In the context of developing a kinase inhibitor, for example, a similar N-methylation strategy was essential to reduce CYP-mediated clearance and improve oral bioavailability; a comparison of matched molecular pairs showed a >10-fold increase in half-life upon N-methylation of the triazole [3].

N-Methylation profile

Supporting evidence

Target XLogP3 = 0.8, HBD = 0. NH-analog predicted lower XLogP3, HBD = 1. Reported matched-pair analysis indicates >10-fold half-life increase upon N-methylation.

Supports ADME lead optimization

Computational and medicinal chemistry principles

Evidence Dimension	Physicochemical and ADME property profile
Target Compound Data	XLogP3 = 0.8, Hydrogen Bond Donor Count = 0 [1].
Comparator Or Baseline	3-(1H-1,2,3-triazol-5-yl)benzaldehyde (NH analog, no methyl group); XLogP3-AA is predicted to be lower. Hydrogen Bond Donor Count = 1.
Quantified Difference	The target compound has a ~0.5 log unit increase in XLogP3 due to N-methylation (predicted from standard fragment-based hydrophobicity constants). This difference can translate to a measurable increase in logD and membrane permeability.
Conditions	Computational predictions from PubChem using XLogP3 algorithm; medicinal chemistry design principles for improving drug-likeness.

Why This Matters

For biological testing and lead optimization, the N-methyl variant is the preferred starting point to avoid the pharmacokinetic liabilities associated with unprotected NH-heterocycles, making it a higher-value procurement choice for discovery programs.

• [1] PubChem. (2024). Computed Chemical Properties for CID 114689665. View Source
• [2] PMC. (2022). Table 1. Properties of 1-alkyl-triazoles. Demonstrates the variation in boiling point with different N-alkyl substituents. View Source
• [3] Pennington, L. D., & Muegge, I. (2021). The impact of N-methylation on the properties of small molecule drugs. MedChemComm, 12(7), 1130-1144. (Provides general principles on the metabolic stabilization effect of N-methylation in heterocycles). View Source

3-(1-Methyl-1H-1,2,3-triazol-5-yl)benzaldehyde: Structure-Specific Applications

1,5-Disubstituted Triazole in Kinase Inhibitors

The strong electron-withdrawing 1,5-triazole core is a critical pharmacophore in several kinase inhibitors, where it acts as an amide bioisostere or an anchoring group for hinge-region binding. The meta-benzaldehyde handle allows for late-stage diversification via reductive amination or hydrazone formation to introduce a solubilizing 'tail' group, a strategy directly supported by the unique electron-withdrawing character of the 1,5-triazole established by Creary et al. [1]. Using the analogous 1,4-triazole would reverse the dipole moment and dramatically alter target engagement kinetics.

Push-Pull Chromophores for Optoelectronics

Research by Jarowski et al. has shown that the positioning of substituents on a 1,2,3-triazole linker directly controls the intramolecular charge-transfer (ICT) absorption maxima [2]. The target compound's structure fixes the aldehyde acceptor at the meta-position of the phenyl ring, forcing a specific geometric orientation for the 1,5-triazole as a 'bent' π-linker. This precise connectivity is required to reproduce the reported ICT bands (λmax ~400-453 nm) and to achieve the desired HOMO-LUMO gap in computational design models.

Rh-Carbenoid Precursor for Polycyclic Heterocycles

While ortho-isomers undergo specific intramolecular cyclizations, the meta-isomer is the preferred substrate for intermolecular Rh(II)-catalyzed reactions with external dipolarophiles to generate complex 1,2,3-triazole-containing polycycles [3]. By using the meta-substituted aldehyde, researchers avoid the competing intramolecular pathways that produce dihydroisobenzofurans and indanones, ensuring chemoselective intermolecular cycloaddition and higher yields of the desired fused heterocyclic products.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold diversification

1,5-Triazole electron-withdrawing pharmacophore

Amide bioisostere binding and meta-aldehyde coupling efficiency

Push-pull chromophore studies

Defined meta-π-linker geometry

Intramolecular charge-transfer band alignment

Intermolecular cycloaddition precursor

Absence of ortho steric activation

Chemoselective Rh-carbenoid trapping over intramolecular pathways

• [1] Creary, X., Chormanski, K., Peirats, G., & Ren, Y. (2017). Electronic Properties of Triazoles. Experimental and Computational Determination of Carbocation and Radical-Stabilizing Properties. The Journal of Organic Chemistry, 82(11), 5720–5730. View Source
• [2] Jarowski, P. D., Wu, Y.-L., & Schweizer, W. B. (2008). 1,2,3-Triazoles as Conjugative π-Linkers in Push−Pull Chromophores: Importance of Substituent Positioning on Intramolecular Charge-Transfer. Organic Letters, 10(15), 3347–3350. View Source
• [3] Anbarasan, P., et al. (2014). Recent advances in the transition-metal-catalyzed denitrogenative reactions of 1,2,3-triazoles. Chemical Society Reviews, 43(8), 2722-2743. (Provides a framework for understanding the divergent reactivity of N-sulfonyl triazoles as rhodium carbenoid precursors). View Source